2,4-dimethoxy-6-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3,5-triazine

• IUPAC Name: 2-(4,6-dimethoxy-1,3,5-triazin-2-yl)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole
• InChI: InChI=1S/C12H18N4O2/c1-17-11-13-10(14-12(15-11)18-2)16-6-8-4-3-5-9(8)7-16/h8-9H,3-7H2,1-2H3
• InChI Key: AGOXBCBXWWGNIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CC3CCCC3C2)OC
• Molecular Formula: C12H18N4O2
• Molecular Weight: 250.30 g/mol

Description

2,4-dimethoxy-6-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3,5-triazine (2,4-DMOC-6-OHCPT) is a synthetic organic compound derived from the cyclopenta[c]pyrrol-2-yl moiety. It is a versatile chemical compound used in a variety of scientific applications, including organic synthesis and medicinal chemistry. The compound has been studied extensively in recent years due to its potential applications in a variety of fields.

Scientific Research Applications

2,4-DMOC-6-OHCPT is a useful compound for a variety of scientific research applications. It has been used as a starting material for the synthesis of a variety of heterocyclic compounds, including 1,3-oxazin-2-ones and 1,3-oxazin-4-ones. In addition, the compound has been used as a model for the study of the mechanism of action of a variety of pharmaceuticals, including anti-cancer drugs.

Mechanism of Action

The mechanism of action of 2,4-DMOC-6-OHCPT is not fully understood, but it is believed to involve the formation of a cyclic intermediate that is then attacked by a nucleophile. This reaction results in the formation of a new compound, which is then further processed to form the desired product.
Biochemical and Physiological Effects
2,4-DMOC-6-OHCPT is known to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. In addition, the compound has been shown to have antioxidant activity, which could potentially be beneficial in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

2,4-DMOC-6-OHCPT has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is also relatively easy to synthesize. In addition, the compound is relatively stable, and it can be stored for extended periods of time without significant degradation. However, the compound does have some limitations, including its low solubility in water and its tendency to form dimers.

Future Directions

The potential applications of 2,4-DMOC-6-OHCPT are vast, and there are many potential directions for future research. One possible direction is the development of new synthetic methods for the compound, which could potentially lead to its use in a variety of new applications. In addition, further research could be conducted into the biochemical and physiological effects of the compound, which could lead to the development of new drugs or therapies. Finally, research into the mechanism of action of the compound could lead to a better understanding of its potential therapeutic effects.

Synthesis Methods

2,4-DMOC-6-OHCPT can be synthesized via a variety of methods, including a two-step method involving the reaction of cyclopenta[c]pyrrol-2-yl bromide and 2,4-dimethoxybenzaldehyde. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction yields a product with a yield of up to 90%.